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Compound of Interest

Compound Name: Farnesyl Thiosalicylic Acid Amide

Cat. No.: B157330 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Farnesyl Thiosalicylic Acid Amide (FTS Amide), including

detailed operational and disposal plans to foster a secure research environment.

Physicochemical and Safety Data
A clear understanding of the compound's properties is the foundation of safe handling. The

following table summarizes key quantitative data for Farnesyl Thiosalicylic Acid Amide.
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Property Value Reference

Molecular Formula C22H31NOS [1]

Molecular Weight 357.6 g/mol [1]

CAS Number 1092521-74-8 [1]

Appearance Solution in ethanol [2]

Storage Temperature -20°C [1][2]

Solubility
DMSO: ~10 mg/mL, Dimethyl

formamide: ~10 mg/mL
[2]

Purity ≥96% [3]

IC50
PANC-1 tumor cells: 20 µM,

U87 tumor cells: 10 µM
[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical to minimize exposure and ensure

experimental integrity.

1. Engineering Controls and Preparation:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the compound in powdered form or when evaporating solvents.[1]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before handling, inspect all personal protective equipment (PPE) for integrity.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use nitrile or other chemical-resistant gloves. Always inspect gloves before

use and employ proper removal techniques to avoid skin contact.[1]
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved N99 or P2 particulate respirator is recommended.[1]

Protective Clothing: A standard laboratory coat should be worn.

3. Handling the Compound:

Farnesyl Thiosalicylic Acid Amide is often supplied as a solution in ethanol.[2]

To change the solvent, evaporate the ethanol under a gentle stream of nitrogen and

immediately add the solvent of choice.[2]

Avoid direct contact with skin and eyes.[1] Do not ingest, swallow, or inhale.[2]

After handling, wash hands thoroughly with soap and water.[2]

4. Spill Management:

In case of a spill, wear appropriate PPE, including respiratory protection.

For solid spills, avoid creating dust.[1] Gently sweep or vacuum the material into a suitable,

closed container for disposal.[1]

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Prevent spilled material from entering drains.[1]

Disposal Plan
Proper disposal of Farnesyl Thiosalicylic Acid Amide and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Characterization: While the Safety Data Sheet indicates "No Specific Hazard," it is

prudent to treat this compound as hazardous waste unless determined otherwise by

institutional safety officers.[1]

Container Management: Collect waste in a clearly labeled, sealed, and appropriate

container.
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Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Adhere to all local, state, and federal regulations for hazardous waste

disposal.[5]

Contaminated Materials: Any materials, such as gloves or absorbent pads, that come into

contact with the compound should also be disposed of as hazardous waste.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling Farnesyl
Thiosalicylic Acid Amide.
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Caption: Workflow for Safe Handling of Farnesyl Thiosalicylic Acid Amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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